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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for various techniques aimed

at enriching samples of Tantalum-180m (¹⁸⁰ᵐTa), a rare and stable nuclear isomer of

significant interest in nuclear physics and astrophysics. Due to its extremely low natural

abundance of approximately 0.012%, enrichment is a critical step for in-depth study and

potential applications.[1][2] The following sections detail the primary methods for ¹⁸⁰ᵐTa

enrichment: Photodisintegration of Tantalum-181, Electromagnetic Isotope Separation (EMIS),

and Neutron Capture on Tantalum-179.

Overview of Enrichment Techniques
The enrichment of ¹⁸⁰ᵐTa can be approached through two main strategies: the production of

new ¹⁸⁰ᵐTa atoms from a more abundant precursor isotope, or the physical separation of

existing ¹⁸⁰ᵐTa from natural tantalum. Each method presents distinct advantages and

challenges in terms of scalability, achievable enrichment factor, and the complexity of the

required instrumentation. A summary of the quantitative aspects of these techniques is

presented in Table 1.
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material

(¹⁷⁹Ta).

Table 1: Comparison of Tantalum-180m Enrichment Techniques

Experimental Protocols
Photodisintegration of Tantalum-181
This method involves bombarding a Tantalum-181 (¹⁸¹Ta) target with high-energy photons

(gamma rays), inducing a (γ, n) reaction that transmutes ¹⁸¹Ta into Tantalum-180. A fraction of

these reactions will result in the formation of the metastable isomer ¹⁸⁰ᵐTa.

Protocol: ¹⁸⁰ᵐTa Production using a Linear Accelerator

Target Preparation:

Prepare a thin foil of natural tantalum metal (99.988% ¹⁸¹Ta). The thickness of the foil

should be optimized to maximize photon interaction while minimizing self-absorption of the

product.

Mount the tantalum foil in a suitable target holder for irradiation.

Irradiation:

Place the target assembly in the bremsstrahlung photon beamline of a high-energy

electron linear accelerator.

Irradiate the target with a bremsstrahlung photon beam. Typical experimental parameters

may include:

Electron beam energy: Energies in the range of tens of MeV are effective. For example,

experiments have been conducted with endpoint energies of 35 to 80 MeV.[3]

Mean current: A typical mean current can be in the microampere range (e.g., 0.80 to

1.16 µA).[4]
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Irradiation time: The duration of irradiation will depend on the desired yield and can

range from minutes to several hours.[4]

Post-Irradiation Analysis:

After irradiation, the target will contain a mixture of ¹⁸¹Ta, ¹⁸⁰ᵐTa, the ground state ¹⁸⁰Ta,

and other potential reaction byproducts.

Allow for a "cooling" period to let short-lived radioactive isotopes decay.

Employ gamma-ray spectroscopy to identify and quantify the produced ¹⁸⁰ᵐTa. This is

typically done by detecting the characteristic gamma rays emitted during the decay of the

short-lived ground state ¹⁸⁰Ta, which can be populated from the de-excitation of ¹⁸⁰ᵐTa or

produced directly.

Logical Workflow for Photodisintegration

Tantalum-181 Target
Irradiation

(γ, n) reaction
Linear Accelerator

(High-Energy Electrons)
Bremsstrahlung
Photon Beam

Irradiated Target
(¹⁸¹Ta, ¹⁸⁰ᵐTa, ¹⁸⁰Ta, etc.) Gamma-Ray Spectroscopy

Click to download full resolution via product page

Caption: Workflow for ¹⁸⁰ᵐTa production via photodisintegration.

Electromagnetic Isotope Separation (EMIS)
EMIS is a technique that separates isotopes based on their mass-to-charge ratio. This method

can achieve high levels of enrichment and is capable of separating all isotopes of an element

simultaneously.[5] The calutron, a type of electromagnetic isotope separator developed during

the Manhattan Project, has been historically used for this purpose at facilities like Oak Ridge

National Laboratory (ORNL).[6][7]

Protocol: Enrichment of ¹⁸⁰ᵐTa using EMIS
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Charge Material Preparation (Tantalum Pentachloride - TaCl₅):

Place approximately 300 grams of scrap tantalum metal filaments into a quartz

combustion boat.

Insert the boat into a Vycor reaction tube situated within a tube furnace.

Heat the furnace to 300°C while passing nitrogen gas through the tube.

Introduce chlorine gas and raise the temperature slowly to 625°C to react with the

tantalum metal, forming TaCl₅.

Collect the sublimed TaCl₅ in a condenser downstream.

Ion Source Operation:

Load the prepared TaCl₅ into the ion source of the electromagnetic separator.

Heat the ion source to vaporize the TaCl₅.

Ionize the TaCl₅ vapor using an electric arc discharge. This will create a plasma containing

Ta⁺ ions.

Isotope Separation:

Extract the Ta⁺ ions from the source using a high accelerating voltage.

Pass the ion beam through a strong, uniform magnetic field. The magnetic field will deflect

the ions into curved paths, with the radius of curvature being dependent on the mass of

the isotope. The lighter ¹⁸⁰Ta⁺ ions will follow a tighter arc than the heavier ¹⁸¹Ta⁺ ions.[6]

Position collector pockets at the focal points of the separated ion beams to capture the

different isotopes.

Collection and Recovery:

After a sufficient collection time, remove the collector pockets from the separator.
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Chemically process the material from the ¹⁸⁰Ta collector to recover the enriched sample.

Signaling Pathway for Electromagnetic Isotope Separation

Ion Source Separator
Collection

TaCl₅ Vapor Ionization Ta⁺ Ions
(¹⁸⁰Ta⁺ & ¹⁸¹Ta⁺) Acceleration Magnetic Field Mass-based

Deflection

¹⁸⁰Ta CollectorLighter Path

¹⁸¹Ta Collector

Heavier Path

Click to download full resolution via product page

Caption: Process flow for EMIS of Tantalum isotopes.

Neutron Capture on Tantalum-179
This method relies on the transmutation of the radioactive isotope Tantalum-179 (¹⁷⁹Ta) into

¹⁸⁰Ta through neutron capture. While potentially efficient due to a significant neutron capture

cross-section, this technique is limited by the availability of ¹⁷⁹Ta, which has a half-life of 1.82

years.[1]

Protocol: ¹⁸⁰ᵐTa Production via Neutron Capture

Target Preparation:

Obtain or produce an enriched sample of ¹⁷⁹Ta.

Encapsulate the ¹⁷⁹Ta target material in a suitable container for irradiation in a nuclear

reactor.

Irradiation:

Place the encapsulated target in a high-flux region of a nuclear reactor, such as the High

Flux Isotope Reactor (HFIR) at ORNL, which provides a very high thermal-neutron flux.[8]
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[9]

Irradiate the target for a predetermined duration to maximize the production of ¹⁸⁰Ta while

considering the decay of both the target and product isotopes.

Post-Irradiation Processing:

After irradiation, the target will contain a mixture of remaining ¹⁷⁹Ta, the desired ¹⁸⁰ᵐTa and

¹⁸⁰Ta, and potential decay products.

Chemically separate the tantalum fraction from other elements present in the irradiated

target.

Further isotopic purification, if required, could be performed using EMIS as described in

section 2.2.

Logical Relationship for Neutron Capture

Enriched ¹⁷⁹Ta Target
Irradiation

(n, γ) reaction
High-Flux

Nuclear Reactor Thermal Neutrons

Irradiated Target
(¹⁷⁹Ta, ¹⁸⁰ᵐTa, ¹⁸⁰Ta) Chemical Separation Enriched ¹⁸⁰ᵐTa

Click to download full resolution via product page

Caption: Relationship diagram for ¹⁸⁰ᵐTa production by neutron capture.

Concluding Remarks
The selection of an appropriate enrichment technique for Tantalum-180m depends on the

specific requirements of the intended research, including the desired sample size, purity, and

the available resources. Photodisintegration offers a route to produce ¹⁸⁰ᵐTa from a readily

available precursor, while EMIS provides the capability for high-purity separation. Neutron

capture is a promising production method, contingent on the availability of the ¹⁷⁹Ta target

material. For drug development professionals, the primary interest in enriched ¹⁸⁰ᵐTa may lie in

its use as a stable, isotopically pure tracer or in fundamental studies that could inform the
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development of novel radiopharmaceuticals, although its direct application in therapeutics is

not established. The protocols and data presented herein provide a comprehensive guide for

researchers and scientists to embark on the enrichment of this unique nuclear isomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Isotopes of tantalum - Wikipedia [en.wikipedia.org]

2. Reddit - The heart of the internet [reddit.com]

3. arxiv.org [arxiv.org]

4. arxiv.org [arxiv.org]

5. Generations of separation: EMIS keeps improving [ornl.gov]

6. Manhattan Project: Processes > Uranium Isotope Separation > ELECTROMAGNETIC
SEPARATION [osti.gov]

7. nrc.gov [nrc.gov]

8. High Flux Isotope Reactor - Wikipedia [en.wikipedia.org]

9. High Flux Isotope Reactor Technical Parameters | Neutron Science at ORNL
[neutrons.ornl.gov]

To cite this document: BenchChem. [Techniques for the Enrichment of Tantalum-180m:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222186#techniques-for-enriching-tantalum-180m-
samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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